Cas no 1551198-57-2 (3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol)

• Product Name: 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol
• CAS No: 1551198-57-2
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD24316337
• CID: 5682914
• PubChem ID: 57486051
• Update Time: 2025-05-20

3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• AKOS021168452
• EN300-2533039
• SCHEMBL1362115
• 3-(3-hydroxypyrrolidin-1-yl)propane-1,2-diol
• 1551198-57-2
• 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol

• MDL： MFCD24316337
• Inchi： 1S/C7H15NO3/c9-5-7(11)4-8-2-1-6(10)3-8/h6-7,9-11H,1-5H2
• InChI Key： LVNHFJFINQPLPD-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(CO)O)C1

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol

Recent Advances in the Study of 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol (CAS: 1551198-57-2) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol (CAS: 1551198-57-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydroxypyrrolidine and diol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, which exhibited enhanced selectivity and potency compared to existing analogs. The study highlighted the compound's ability to improve pharmacokinetic properties, such as solubility and metabolic stability.

In addition to its application in kinase inhibition, 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol has been investigated for its potential in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv detailed its use in the development of PPI disruptors, which could pave the way for new therapeutic strategies in oncology and neurodegenerative diseases. The researchers employed computational modeling and high-throughput screening to identify optimal derivatives, with the hydroxypyrrolidine moiety playing a critical role in binding affinity.

Another notable advancement is the exploration of this compound in the field of glycobiology. A 2024 study in Carbohydrate Research revealed its utility as a glycosylation agent, facilitating the synthesis of complex glycoconjugates with potential applications in vaccine development and targeted drug delivery. The diol functionality of the molecule was found to be particularly effective in forming stable linkages with carbohydrate moieties, offering a versatile platform for glycoconjugate engineering.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol. Recent efforts have focused on improving yield and purity through innovative catalytic methods, as reported in a 2023 ACS Catalysis paper. The study introduced a novel asymmetric hydrogenation technique, which significantly enhanced the enantioselectivity of the synthesis process, addressing one of the key limitations in its industrial application.

Looking ahead, the continued exploration of 3-(3-Hydroxypyrrolidin-1-yl)propane-1,2-diol is expected to yield further breakthroughs in drug discovery and chemical biology. Its multifunctional structure and versatile reactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on expanding its applications in areas such as immunotherapy, antimicrobial resistance, and precision medicine, solidifying its role as a key player in the pharmaceutical sciences.